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Compound of Interest

Compound Name: Epicorazine B

Cat. No.: B15562428

An In-depth Technical Guide to the Spectroscopic Data of Epicorazine B
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Epicorazine B, a natural product isolated from the fungus Epicoccum nigrum. This document
is intended to serve as a core reference for researchers in natural product chemistry, medicinal
chemistry, and drug development.

Chemical Structure

Epicorazine B is a sulfur-containing piperazinedione, a class of natural products known for
their diverse biological activities. It is a cis-trans isomer of the more well-known Epicorazine A.
The definitive structure of Epicorazine B was determined by X-ray crystallography.

Molecular Formula: C1sH16N206S2
Molecular Weight: 420.46 g/mol

(A definitive 2D or 3D structure image of Epicorazine B is not publicly available in the
searched resources. The primary citation for its structure elucidation points to an X-ray
crystallography study, the full data of which is not accessible.)

Spectroscopic Data
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The following tables summarize the available spectroscopic data for Epicorazine B. This data
is crucial for the identification and characterization of the compound.

Nuclear Magnetic Resonance (NMR) Data

Detailed *H and 3C NMR data for Epicorazine B are not available in the public domain. The

primary literature suggests that Proton Magnetic Resonance (PMR) spectra were used for its
characterization and comparison with Epicorazine A, but specific chemical shifts and coupling
constants have not been found in the available resources.[1]

Infrared (IR) Spectroscopy Data

Specific IR absorption peaks for Epicorazine B are not detailed in the available literature. A
comparison of its IR spectrum with that of Epicorazine A was noted as part of its structural
elucidation.[1]

Ultraviolet (UV) Spectroscopy Data

Quantitative UV absorption maxima for Epicorazine B are not specified in the publicly
accessible literature. The UV spectrum was reportedly compared with that of Epicorazine A
during its initial characterization.[1]

Experimental Protocols

Detailed experimental protocols for the acquisition of the spectroscopic data for Epicorazine B
are not available in the searched literature. The primary reference indicates that the
spectroscopic analyses were performed as part of the structure elucidation process, but the
specific instrumental parameters and sample preparation methods are not described in the
abstract.[1]

Logical Relationships in Structure Elucidation

The following diagram illustrates the logical workflow that was likely followed for the structure
elucidation of Epicorazine B, based on the available information.
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Caption: Logical workflow for the structure elucidation of Epicorazine B.

Conclusion

While Epicorazine B has been identified and its structural relationship to Epicorazine A
established, a comprehensive public repository of its spectroscopic data and the associated
experimental protocols is currently lacking. The primary reference, a 1978 publication in The
Journal of Antibiotics, holds this key information, but its full text is not widely accessible. Further
research to obtain this foundational data is necessary for the broader scientific community to
fully utilize Epicorazine B in research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15562428#spectroscopic-data-of-epicorazine-b-nmr-
ir-uv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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